Cas no 1461707-48-1 (2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride)

• Product Name: 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride
• CAS No: 1461707-48-1
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 4601000
• PubChem ID: 75426337
• Update Time: 2025-05-20

2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1lambda6-thiane-1,1-dione hydrochloride
• 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c7-5-6-3-1-2-4-10(6,8)9;/h6H,1-5,7H2;1H
• InChI Key： KKBCYHLKKWKUES-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCCC1CN.[H]Cl

Additional information on 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride

Research Brief on 2-(Aminomethyl)-1λ?-thiane-1,1-dione Hydrochloride (CAS: 1461707-48-1): Recent Advances and Applications

The compound 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride (CAS: 1461707-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiane-1,1-dione scaffold and aminomethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride, highlighting its efficient production via a multi-step process involving thiane ring formation followed by selective functionalization. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action.

Another area of interest is the compound's potential in oncology. A recent preprint from BioRxiv reported that derivatives of 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride displayed selective cytotoxicity against several cancer cell lines, including breast and lung cancer. The study proposed that the compound's ability to modulate reactive oxygen species (ROS) levels could be a key factor in its anti-cancer properties.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-(aminomethyl)-1λ?-thiane-1,1-dione hydrochloride represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to expand its therapeutic applications and address existing limitations, paving the way for its future development as a novel pharmaceutical agent.